Benzenesulfonamide, 4-((amino((4,6-dimethyl-2-pyrimidinyl)amino)methylene)amino)-N-((phenylamino)carbonyl)- Benzenesulfonamide, 4-((amino((4,6-dimethyl-2-pyrimidinyl)amino)methylene)amino)-N-((phenylamino)carbonyl)-
Brand Name: Vulcanchem
CAS No.: 167425-64-1
VCID: VC20902907
InChI: InChI=1S/C20H21N7O3S/c1-13-12-14(2)23-19(22-13)26-18(21)24-16-8-10-17(11-9-16)31(29,30)27-20(28)25-15-6-4-3-5-7-15/h3-12H,1-2H3,(H2,25,27,28)(H3,21,22,23,24,26)
SMILES: CC1=CC(=NC(=N1)N=C(N)NC2=CC=C(C=C2)S(=O)(=O)NC(=O)NC3=CC=CC=C3)C
Molecular Formula: C20H21N7O3S
Molecular Weight: 439.5 g/mol

Benzenesulfonamide, 4-((amino((4,6-dimethyl-2-pyrimidinyl)amino)methylene)amino)-N-((phenylamino)carbonyl)-

CAS No.: 167425-64-1

Cat. No.: VC20902907

Molecular Formula: C20H21N7O3S

Molecular Weight: 439.5 g/mol

* For research use only. Not for human or veterinary use.

Benzenesulfonamide, 4-((amino((4,6-dimethyl-2-pyrimidinyl)amino)methylene)amino)-N-((phenylamino)carbonyl)- - 167425-64-1

Specification

CAS No. 167425-64-1
Molecular Formula C20H21N7O3S
Molecular Weight 439.5 g/mol
IUPAC Name 1-[4-[[(E)-N'-(4,6-dimethylpyrimidin-2-yl)carbamimidoyl]amino]phenyl]sulfonyl-3-phenylurea
Standard InChI InChI=1S/C20H21N7O3S/c1-13-12-14(2)23-19(22-13)26-18(21)24-16-8-10-17(11-9-16)31(29,30)27-20(28)25-15-6-4-3-5-7-15/h3-12H,1-2H3,(H2,25,27,28)(H3,21,22,23,24,26)
Standard InChI Key MWZMHLBLVDPOJE-UHFFFAOYSA-N
Isomeric SMILES CC1=CC(=NC(=N1)/N=C(\N)/NC2=CC=C(C=C2)S(=O)(=O)NC(=O)NC3=CC=CC=C3)C
SMILES CC1=CC(=NC(=N1)N=C(N)NC2=CC=C(C=C2)S(=O)(=O)NC(=O)NC3=CC=CC=C3)C
Canonical SMILES CC1=CC(=NC(=N1)N=C(N)NC2=CC=C(C=C2)S(=O)(=O)NC(=O)NC3=CC=CC=C3)C

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator